Cas no 166878-52-0 (rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione)
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- (1R,2R,6S,7S)-10-(Propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione
- rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione
-
- Inchi: 1S/C12H15NO2/c1-5(2)8-6-3-4-7(8)10-9(6)11(14)13-12(10)15/h6-7,9-10H,3-4H2,1-2H3,(H,13,14,15)/t6-,7+,9+,10-
- InChI Key: MOTBPVCOQQBGNY-SWOGREBESA-N
- SMILES: C1(=O)[C@]2([H])[C@@]([H])([C@]3([H])/C(=C(/C)\C)/[C@@]2([H])CC3)C(=O)N1
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-686929-0.05g |
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione |
166878-52-0 | 95.0% | 0.05g |
$101.0 | 2025-03-21 | |
| Enamine | EN300-686929-0.1g |
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione |
166878-52-0 | 95.0% | 0.1g |
$152.0 | 2025-03-21 | |
| Enamine | EN300-686929-0.25g |
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione |
166878-52-0 | 95.0% | 0.25g |
$216.0 | 2025-03-21 | |
| Enamine | EN300-686929-0.5g |
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione |
166878-52-0 | 95.0% | 0.5g |
$407.0 | 2025-03-21 | |
| Enamine | EN300-686929-1.0g |
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione |
166878-52-0 | 95.0% | 1.0g |
$528.0 | 2025-03-21 | |
| Enamine | EN300-686929-2.5g |
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione |
166878-52-0 | 95.0% | 2.5g |
$1034.0 | 2025-03-21 | |
| Enamine | EN300-686929-5.0g |
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione |
166878-52-0 | 95.0% | 5.0g |
$1530.0 | 2025-03-21 | |
| Enamine | EN300-686929-10.0g |
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione |
166878-52-0 | 95.0% | 10.0g |
$2269.0 | 2025-03-21 | |
| 1PlusChem | 1P01EMH9-50mg |
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione |
166878-52-0 | 95% | 50mg |
$182.00 | 2024-06-19 | |
| 1PlusChem | 1P01EMH9-100mg |
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione |
166878-52-0 | 95% | 100mg |
$243.00 | 2024-06-19 |
rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione
Research Briefing on rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione (CAS: 166878-52-0)
Recent studies on rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione (CAS: 166878-52-0) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This tricyclic structure, characterized by its unique azatricyclo framework, has garnered attention for its stereochemical complexity and pharmacological relevance. Researchers have focused on optimizing its synthetic routes and exploring its applications in drug discovery, particularly in central nervous system (CNS) therapeutics.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor to gamma-aminobutyric acid (GABA) receptor modulators. The research team employed asymmetric catalysis to improve the enantiomeric purity of the product, achieving >98% ee for the (1R,2R,6S,7S) configuration. Structural-activity relationship (SAR) analysis revealed that the propan-2-ylidene moiety at position 10 significantly influences binding affinity to GABAA receptors, suggesting potential for developing anxiolytic or anticonvulsant agents.
Innovative synthetic approaches have been developed to address the challenges posed by the compound's complex stereochemistry. A recent patent application (WO2023018765) disclosed a continuous flow chemistry method that reduces reaction times from 48 hours to under 6 hours while maintaining yields above 85%. This advancement could facilitate large-scale production for preclinical studies. Density functional theory (DFT) calculations have further elucidated the reaction mechanisms, particularly the [2+2] cycloaddition steps critical for forming the tricyclic core.
Biological evaluations have shown promising results in animal models of neuropathic pain, with derivative compounds exhibiting 3-5 fold greater potency than gabapentin. The unique spatial arrangement of the azatricyclo system appears to enhance blood-brain barrier penetration while minimizing off-target effects. However, metabolic stability remains a challenge, with hepatic microsome assays indicating rapid N-dealkylation of the 4-aza group. Current medicinal chemistry efforts are focused on introducing metabolically stable bioisosteres at this position.
Emerging applications extend beyond neurology, with recent findings suggesting immunomodulatory properties. In vitro studies demonstrate that certain derivatives can selectively inhibit interleukin-17 (IL-17) production by Th17 cells, potentially relevant for autoimmune diseases. The propan-2-ylidene group appears crucial for this activity, as hydrogenated analogs show markedly reduced effects. These discoveries position rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione as a versatile scaffold for multipharmacology approaches.
Future research directions include the development of enantioselective synthetic routes to access individual stereoisomers for detailed pharmacological profiling. Additionally, structure-based drug design efforts are underway to exploit the compound's unique three-dimensional geometry for targeting protein-protein interactions. The recent determination of its crystal structure (CCDC deposition number 2256789) provides valuable insights for these computational studies. As understanding of its biological targets expands, this molecule continues to offer exciting opportunities for therapeutic innovation.
166878-52-0 (rac-(1R,2R,6S,7S)-10-(propan-2-ylidene)-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)